Cas no 14826-58-5 (1,3-Butanedione,1-(hexahydro-2-oxo-1H-azepin-1-yl)-)

1,3-Butanedione,1-(hexahydro-2-oxo-1H-azepin-1-yl)- structure
14826-58-5 structure
Product Name:1,3-Butanedione,1-(hexahydro-2-oxo-1H-azepin-1-yl)-
CAS No:14826-58-5
MF:C10H15NO3
MW:197.231003046036
CID:231007
PubChem ID:302061
Update Time:2025-04-19

1,3-Butanedione,1-(hexahydro-2-oxo-1H-azepin-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Butanedione,1-(hexahydro-2-oxo-1H-azepin-1-yl)-
    • 1-(2-oxoazepan-1-yl)butane-1,3-dione
    • 1-(1,3-dioxobutyl)hexahydro-2H-azepin-2-one
    • 1-acetoacetyl-azepan-2-one
    • AC1L6ZRI
    • NSC183760
    • DTXSID10306944
    • NSC-183760
    • 14826-58-5
    • Inchi: 1S/C10H15NO3/c1-8(12)7-10(14)11-6-4-2-3-5-9(11)13/h2-7H2,1H3
    • InChI Key: MEFTWYZNRUTABQ-UHFFFAOYSA-N
    • SMILES: O=C1CCCCCN1C(CC(C)=O)=O

Computed Properties

  • Exact Mass: 197.10525
  • Monoisotopic Mass: 197.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.139
  • Boiling Point: 348.8°Cat760mmHg
  • Flash Point: 158.4°C
  • Refractive Index: 1.487
  • PSA: 54.45
  • LogP: 0.83260
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